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Compound of Interest

Compound Name:
6-Chloro-3-methoxypyridazin-4-

amine

Cat. No.: B168402 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-3-methoxypyridazin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling 6-
Chloro-3-methoxypyridazin-4-amine (CAS No. 14369-14-3). The following procedures are

based on best practices for handling similar chemical compounds and should be implemented

to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 6-Chloro-3-methoxypyridazin-4-amine is not

readily available, data from structurally similar pyridazine derivatives indicate potential hazards.

GHS classifications for related compounds suggest that this chemical may be harmful if

swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[1][2][3]

Therefore, a cautious approach and adherence to stringent safety protocols are imperative.

Recommended Personal Protective Equipment (PPE)
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Proper PPE is the first line of defense against chemical exposure. The following table outlines

the recommended PPE for handling 6-Chloro-3-methoxypyridazin-4-amine.

Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved.[4]

Skin

Chemical-resistant gloves

(Nitrile rubber recommended).

Lab coat or chemical-resistant

suit.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.

Respiratory

Use in a well-ventilated area. If

exposure limits may be

exceeded or irritation is

experienced, a full-face

respirator with appropriate

cartridges is recommended.

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to prevent accidents and

maintain the integrity of the chemical.

Handling Procedures
Ventilation: Always handle 6-Chloro-3-methoxypyridazin-4-amine in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing. Avoid

breathing dust, fumes, gas, or vapors.[4][5]

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.[2]

Hygiene: Wash hands thoroughly after handling and before breaks.[2]
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Contaminated Clothing: Remove and wash contaminated clothing before reuse.[5]

Storage Procedures
Container: Keep the container tightly closed in a dry and well-ventilated place.

Conditions: Store in a cool place, away from heat and sources of ignition.

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[4]

Accidental Release Measures
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Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Cleanup: Wear appropriate PPE. For solid spills, sweep up and shovel into a suitable

container for disposal. Avoid creating dust. For liquid spills, absorb with an inert material.

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[3]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[2]

This may involve removal to a licensed chemical destruction plant or controlled incineration

with flue gas scrubbing.[5]

Contaminated Packaging: Contaminated packaging should be treated as the chemical itself.

Containers can be triple rinsed and offered for recycling or reconditioning, or punctured to

prevent reuse and disposed of in a sanitary landfill if permissible.[5]

Experimental Workflow for Handling 6-Chloro-3-
methoxypyridazin-4-amine
The following diagram outlines a standard workflow for safely handling this chemical in a

laboratory setting.
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Caption: Standard Laboratory Workflow for Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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